Cas no 2171647-23-5 (4-(3-amino-2,5-dimethylhexan-3-yl)oxan-4-ol)

• Product Name: 4-(3-amino-2,5-dimethylhexan-3-yl)oxan-4-ol
• CAS No: 2171647-23-5
• MF: C₁₃H₂₇NO₂
• MW: 229.358984231949
• CID: 6422862
• PubChem ID: 165764008
• Update Time: 2025-05-19

4-(3-amino-2,5-dimethylhexan-3-yl)oxan-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-(3-amino-2,5-dimethylhexan-3-yl)oxan-4-ol
• EN300-1646071
• 2171647-23-5

• Inchi： 1S/C13H27NO2/c1-10(2)9-13(14,11(3)4)12(15)5-7-16-8-6-12/h10-11,15H,5-9,14H2,1-4H3
• InChI Key： XTAFSZDBTWSCKI-UHFFFAOYSA-N
• SMILES： OC1(CCOCC1)C(CC(C)C)(C(C)C)N

Computed Properties

• Exact Mass: 229.204179104g/mol
• Monoisotopic Mass: 229.204179104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55.5Ų

Additional information on 4-(3-amino-2,5-dimethylhexan-3-yl)oxan-4-ol

Exploring the Unique Properties and Applications of 4-(3-amino-2,5-dimethylhexan-3-yl)oxan-4-ol (CAS No. 2171647-23-5)

In the realm of specialized chemical compounds, 4-(3-amino-2,5-dimethylhexan-3-yl)oxan-4-ol (CAS No. 2171647-23-5) stands out as a molecule of significant interest due to its unique structural features and potential applications. This compound, characterized by its amino and oxan-4-ol functional groups, has garnered attention in pharmaceutical and material science research. Its 2,5-dimethylhexan-3-yl backbone provides a robust framework for further chemical modifications, making it a versatile intermediate in synthetic chemistry.

The growing demand for novel bioactive molecules has placed 4-(3-amino-2,5-dimethylhexan-3-yl)oxan-4-ol in the spotlight. Researchers are particularly intrigued by its potential role in drug discovery, where its amino group could facilitate interactions with biological targets. Recent studies have explored its utility in designing enzyme inhibitors or receptor modulators, aligning with the broader trend of precision medicine and targeted therapies. Additionally, its oxan-4-ol moiety offers opportunities for hydrogen bonding, a critical factor in molecular recognition processes.

From a synthetic perspective, the compound's CAS No. 2171647-23-5 serves as a key identifier for researchers sourcing high-purity materials. Laboratories focusing on high-throughput screening or combinatorial chemistry often seek such well-defined intermediates to streamline their workflows. The compound's stability under various conditions also makes it suitable for green chemistry applications, a topic of increasing importance in sustainable industrial practices.

Beyond pharmaceuticals, 4-(3-amino-2,5-dimethylhexan-3-yl)oxan-4-ol shows promise in material science. Its amphiphilic nature, derived from the combination of hydrophilic (oxan-4-ol) and hydrophobic (2,5-dimethylhexan-3-yl) components, could be exploited in designing smart materials or self-assembling systems. This aligns with current interests in nanotechnology and stimuli-responsive materials, where molecular architecture dictates macroscopic properties.

Analytical characterization of this compound presents interesting challenges and opportunities. Advanced techniques like NMR spectroscopy and mass spectrometry are essential for verifying its structure and purity. The stereochemistry at the 3-amino position adds another layer of complexity, making chiral separation methods potentially relevant for certain applications. These analytical considerations are crucial for researchers working with CAS No. 2171647-23-5 to ensure reproducible results in their experiments.

The safety profile and handling requirements for 4-(3-amino-2,5-dimethylhexan-3-yl)oxan-4-ol are important considerations for industrial and academic users. While not classified as hazardous under standard regulations, proper laboratory safety protocols should always be followed when working with any chemical substance. This includes appropriate personal protective equipment and ventilation systems, especially given the compound's amino functionality which may require specific handling considerations.

Looking to the future, the potential applications of CAS No. 2171647-23-5 continue to expand. With increasing interest in bio-based chemicals and sustainable synthesis routes, this compound may find new roles in green chemistry initiatives. Its structural features make it a candidate for catalysis applications or as a building block for biodegradable polymers, addressing current environmental concerns in the chemical industry.

For researchers and industry professionals seeking detailed technical information about 4-(3-amino-2,5-dimethylhexan-3-yl)oxan-4-ol, reliable sources include chemical databases, peer-reviewed journals, and specialized suppliers. The compound's CAS registry number 2171647-23-5 serves as the definitive identifier for accurate literature searches and procurement. As research progresses, we can anticipate new discoveries about this interesting molecule's properties and applications across multiple scientific disciplines.